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Compound of Interest

Compound Name:
5-Bromo-2-(bromomethyl)-1,3-

difluorobenzene

Cat. No.: B060537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the known physical properties of 4-

Bromo-2,6-difluorobenzyl bromide (CAS No: 162744-60-7). The information presented is

intended to support research, development, and quality control activities involving this

compound. Due to the limited availability of comprehensive experimental data in publicly

accessible databases, this guide also includes generalized protocols for the determination of

key physical properties.

Core Physical Properties
The table below summarizes the available quantitative and qualitative physical data for 4-

Bromo-2,6-difluorobenzyl bromide. It is important to note that a specific melting point for this

compound is not readily available in the searched resources.

Table 1: Summary of Physical Properties
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Property Value

Chemical Formula C₇H₄Br₂F₂[1][2]

Molecular Weight 285.91 g/mol [1][2]

CAS Number 162744-60-7[1][2]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols
While specific experimental procedures for determining the physical properties of 4-Bromo-2,6-

difluorobenzyl bromide have not been located, the following sections describe standard

methodologies that can be applied.

Melting Point Determination
The melting point is a critical physical property that provides an indication of a compound's

purity. A sharp melting range is characteristic of a pure substance.

General Procedure (Capillary Method):

A small amount of the finely powdered solid is packed into a capillary tube to a height of 2-3

mm.

The capillary tube is placed in a calibrated melting point apparatus.

The temperature is raised at a rate of 1-2 °C per minute near the expected melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the solid is recorded as the melting point.[1][3][4][5]
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Solubility Determination
Solubility data is crucial for designing reaction conditions, purification procedures, and

formulations.

General Procedure (Shake-Flask Method):

An excess of the solid compound is added to a known volume of the desired solvent in a

sealed vial.

The mixture is agitated at a constant temperature until equilibrium is reached (typically 24-48

hours).

The saturated solution is then filtered to remove any undissolved solid.

The concentration of the compound in the filtrate is determined using a suitable analytical

technique, such as HPLC or UV-Vis spectroscopy, against a standard calibration curve.[6][7]

[8][9]

Logical Relationships of Physical Properties
The physical characteristics of a chemical compound are interconnected and largely

determined by its molecular structure. The following diagram illustrates these fundamental

relationships.
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Molecular Structure
(4-Bromo-2,6-difluorobenzyl bromide)
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Caption: Relationship between molecular structure and physical properties.

It is recommended that researchers independently verify the physical properties of 4-Bromo-

2,6-difluorobenzyl bromide using standardized experimental methods to ensure data accuracy

for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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